![molecular formula C12H12N2OS B5800624 4-methyl-2-(methylthio)-6-phenoxypyrimidine](/img/structure/B5800624.png)
4-methyl-2-(methylthio)-6-phenoxypyrimidine
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Overview
Description
“4-methyl-2-(methylthio)pyrimidine” is a chemical compound with the molecular formula C6H8N2S . It is a clear yellow to orange liquid . The IUPAC name for this compound is 4-methyl-2-(methylsulfanyl)pyrimidine .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel pyrimidine derivatives were obtained by the intramolecular cyclization of 6-methylthio-pyrimidine, 6-(benzoylmethyl)thio-pyrimidine and 2-[(5-cyano-4-methyl-2-phenylpyrimidin-6-yl)thio]-3-dimethyl-amino-1-phenyl-prop-2-en-1-one with appropriate amines and enaminone compounds .
Molecular Structure Analysis
The molecular structure of “4-methyl-2-(methylthio)pyrimidine” can be represented by the SMILES string CSC1=NC=CC(C)=N1
. However, detailed structural analysis such as X-ray crystallography or NMR spectroscopy data specific to this compound was not found in the retrieved sources.
Chemical Reactions Analysis
In terms of chemical reactions, one study reported the use of palladium-catalyzed Sonogashira reactions of 4-methyl-2-(methylthio)-6-(prop-2-yn-1-yloxy)pyrimidine with electron-poor aryl iodides in acetonitrile at room temperature .
Physical And Chemical Properties Analysis
“4-methyl-2-(methylthio)pyrimidine” is a clear yellow to orange liquid with a refractive index of 1.5690-1.5730 @ 20°C . The compound has a molecular weight of 140.21 g/mol .
Mechanism of Action
The mechanism of action of “4-methyl-2-(methylthio)-6-phenoxypyrimidine” is not explicitly mentioned in the retrieved sources. However, pyrimidine derivatives are known to exhibit a broad spectrum of biological activities such as anticancer, antiviral, antibacterial, antioxidant, anxiolytic, and antidepressant activities .
Safety and Hazards
Future Directions
While the specific compound “4-methyl-2-(methylthio)-6-phenoxypyrimidine” was not found in the retrieved sources, pyrimidine derivatives are a topic of ongoing research due to their wide range of biological activities . Further studies could explore the potential applications of this compound in various fields such as medicine and pharmacology.
properties
IUPAC Name |
4-methyl-2-methylsulfanyl-6-phenoxypyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2OS/c1-9-8-11(14-12(13-9)16-2)15-10-6-4-3-5-7-10/h3-8H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDPFUFWTNNYKNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SC)OC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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